Cas no 427875-87-4 (4-Hexyl-4H-dithieno[3,2-b:2',3'-d]pyrrole)
427875-87-4 structure
Product Name:4-Hexyl-4H-dithieno[3,2-b:2',3'-d]pyrrole
4-Hexyl-4H-dithieno[3,2-b:2',3'-d]pyrrole Chemical and Physical Properties
Names and Identifiers
-
- 4-Hexyl-4H-dithieno[3,2-b:2',3'-d]pyrrole
- 4-hexyl-4H-dithieno[3,2-b;2',3'-d]pyrrole
- 4H-Dithieno[3,2-b:2',3'-d]pyrrole, 4-hexyl-
- 4H-Dithieno[3,2-b:2',3'-d]pyrrole,4-hexyl-
- 7-hexyl-3,11-dithia-7-azatricyclo[6.3.0.0(2),?]undeca-1(8),2(6),4,9-tetraene
- 427875-87-4
- AMUYHSCQMWBWKE-UHFFFAOYSA-N
- F74281
- BS-45611
- SCHEMBL9910006
- 7-hexyl-3,11-dithia-7-azatricyclo[6.3.0.02,6]undeca-1(8),2(6),4,9-tetraene
-
- Inchi: 1S/C14H17NS2/c1-2-3-4-5-8-15-11-6-9-16-13(11)14-12(15)7-10-17-14/h6-7,9-10H,2-5,8H2,1H3
- InChI Key: AMUYHSCQMWBWKE-UHFFFAOYSA-N
- SMILES: S1C([H])=C([H])C2=C1C1=C(C([H])=C([H])S1)N2C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
Computed Properties
- Exact Mass: 263.08024189 g/mol
- Monoisotopic Mass: 263.08024189 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 263.4
- XLogP3: 5.1
- Topological Polar Surface Area: 61.4
4-Hexyl-4H-dithieno[3,2-b:2',3'-d]pyrrole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR01XCOK-100mg |
4-Hexyl-4H-dithieno[3,2-b:2',3'-d]pyrrole |
427875-87-4 | 98% | 100mg |
$23.00 | 2025-02-12 | |
| Aaron | AR01XCOK-250mg |
4-Hexyl-4H-dithieno[3,2-b:2',3'-d]pyrrole |
427875-87-4 | 98% | 250mg |
$39.00 | 2025-02-12 | |
| Aaron | AR01XCOK-1g |
4-Hexyl-4H-dithieno[3,2-b:2',3'-d]pyrrole |
427875-87-4 | 98% | 1g |
$107.00 | 2025-02-12 | |
| 1PlusChem | 1P01XCG8-100mg |
4-Hexyl-4H-dithieno[3,2-b:2',3'-d]pyrrole |
427875-87-4 | 98% | 100mg |
$20.00 | 2024-05-02 | |
| 1PlusChem | 1P01XCG8-250mg |
4-Hexyl-4H-dithieno[3,2-b:2',3'-d]pyrrole |
427875-87-4 | 98% | 250mg |
$35.00 | 2024-05-02 | |
| 1PlusChem | 1P01XCG8-1g |
4-Hexyl-4H-dithieno[3,2-b:2',3'-d]pyrrole |
427875-87-4 | 98% | 1g |
$90.00 | 2024-05-02 | |
| Ambeed | A1156773-100mg |
4-Hexyl-4H-dithieno[3,2-b:2',3'-d]pyrrole |
427875-87-4 | 98% | 100mg |
$30.0 | 2025-03-04 | |
| Ambeed | A1156773-250mg |
4-Hexyl-4H-dithieno[3,2-b:2',3'-d]pyrrole |
427875-87-4 | 98% | 250mg |
$47.0 | 2025-03-04 | |
| Ambeed | A1156773-1g |
4-Hexyl-4H-dithieno[3,2-b:2',3'-d]pyrrole |
427875-87-4 | 98% | 1g |
$123.0 | 2025-03-04 | |
| Aaron | AR01XCOK-5g |
4-Hexyl-4H-dithieno[3,2-b:2',3'-d]pyrrole |
427875-87-4 | 98% | 5g |
$466.00 | 2025-02-12 |
4-Hexyl-4H-dithieno[3,2-b:2',3'-d]pyrrole Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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